Cas no 99633-30-4 (Echinocystic acid 28-O-beta-D-glucoside)

• Product Name: Echinocystic acid 28-O-beta-D-glucoside
• CAS No: 99633-30-4
• MF: C₃₆H₅₈O₉
• MW: 634.8403
• CID: 4765676
• PubChem ID: 21633122
• Update Time: 2025-05-27

Echinocystic acid 28-O-beta-D-glucoside Chemical and Physical Properties

Names and Identifiers

• Echinocystic acid 28-O-
• A-D-glucoside
• Echinocystic acid 28-O-beta-D-glucoside
• BDBM50235143
• Echinocystic acid 28-O-β-D-glucoside
• Olean-12-en-28-oic acid, 3,16-dihydroxy-, β-D-glucopyranosyl ester, (3β,16α)-
• HY-N8102
• FS-7366
• 99633-30-4
• AKOS040758505
• DA-63106
• CS-0139957
• Echinocysticacid28-O-beta-D-glucoside
• E88805
• Echinocystic acid 28-O-??-D-glucoside
• CHEMBL2386940
• (2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl (4aR,5R,6aS,6bR,8aR,10S,12aR,12bR,14bS)-5,10-dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,12b,13,14b-tetradecahydropicene-4a-carboxylate
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (4aR,5R,6aR,6aS,6bR,8aR,10S,12aR,14bS)-5,10-dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate

• Inchi： 1S/C36H58O9/c1-31(2)14-15-36(30(43)45-29-28(42)27(41)26(40)21(18-37)44-29)20(16-31)19-8-9-23-33(5)12-11-24(38)32(3,4)22(33)10-13-34(23,6)35(19,7)17-25(36)39/h8,20-29,37-42H,9-18H2,1-7H3/t20-,21+,22-,23+,24-,25+,26+,27-,28+,29-,33-,34+,35+,36+/m0/s1
• InChI Key： VUBCDVLKKVVOTB-VDFKFUOKSA-N
• SMILES： O([H])[C@@]1([H])[C@@]2(C(=O)O[C@@]3([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O3)O[H])O[H])O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]2([H])C2=C([H])C([H])([H])[C@]3([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@]4([H])C([H])([H])C([H])([H])[C@@]3(C([H])([H])[H])[C@]2(C([H])([H])[H])C1([H])[H])O[H]

Computed Properties

• Exact Mass: 634.40808342g/mol
• Monoisotopic Mass: 634.40808342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 4
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 157

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 725.5±60.0 °C(Predicted)
• pka: 12.52±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides
• Triterpenoids

Additional information on Echinocystic acid 28-O-beta-D-glucoside

Exploring Echinocystic acid 28-O-beta-D-glucoside (CAS 99633-30-4): A Comprehensive Review of Its Properties and Applications

Echinocystic acid 28-O-beta-D-glucoside (CAS 99633-30-4) is a naturally occurring triterpenoid saponin that has garnered significant attention in the fields of pharmacology, nutraceuticals, and cosmetic science. This compound, derived from various medicinal plants, is renowned for its unique structural features and broad-spectrum biological activities. With the increasing demand for plant-based bioactive compounds, Echinocystic acid 28-O-beta-D-glucoside stands out as a promising candidate for therapeutic and commercial applications.

The molecular structure of Echinocystic acid 28-O-beta-D-glucoside combines a triterpenoid aglycone (Echinocystic acid) with a glucose moiety, enhancing its solubility and bioavailability. This glycosylation is critical for its pharmacological effects, including anti-inflammatory, antioxidant, and immunomodulatory properties. Researchers have identified this compound in plants like Gleditsia sinensis and Echinocystis lobata, which are traditionally used in herbal medicine. The growing interest in natural product chemistry and herbal extracts has propelled studies on this saponin, particularly in the context of chronic disease management and skin health.

One of the most searched topics related to Echinocystic acid 28-O-beta-D-glucoside is its potential role in anti-aging skincare. Modern consumers are increasingly seeking plant-derived actives to replace synthetic ingredients in cosmetics. This saponin’s ability to inhibit collagen degradation and reduce oxidative stress aligns with the demand for clean beauty solutions. Additionally, its anti-inflammatory properties make it a candidate for treating conditions like acne and eczema, further driving its popularity in dermatological research.

In the realm of nutraceuticals, Echinocystic acid 28-O-beta-D-glucoside is being explored for its metabolic benefits. Recent studies suggest it may modulate lipid metabolism and support liver health, addressing key concerns like obesity and non-alcoholic fatty liver disease (NAFLD). These findings resonate with the global focus on functional foods and preventive healthcare, making the compound a subject of intense research in nutritional science.

From a technical perspective, the extraction and purification of Echinocystic acid 28-O-beta-D-glucoside require advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods ensure high purity, which is essential for pharmaceutical applications. The compound’s stability under varying pH and temperature conditions also makes it suitable for formulation development, a topic frequently searched by industrial chemists and pharmacists.

Another trending discussion revolves around the synergistic effects of Echinocystic acid 28-O-beta-D-glucoside with other bioactive compounds. For instance, its combination with polyphenols or flavonoids may enhance therapeutic outcomes, a concept central to integrative medicine. This aligns with the rising popularity of multi-target therapies in treating complex diseases like diabetes and cardiovascular disorders.

Despite its potential, challenges remain in scaling up the production of Echinocystic acid 28-O-beta-D-glucoside. Sustainable sourcing from plant biomass and optimizing green extraction methods are critical to meeting commercial demands. These aspects are frequently queried in biotechnology forums and research publications, reflecting the compound’s relevance in industrial biotechnology.

In conclusion, Echinocystic acid 28-O-beta-D-glucoside (CAS 99633-30-4) represents a multifaceted compound with applications spanning pharmaceuticals, cosmetics, and nutraceuticals. Its alignment with current trends like natural therapeutics and sustainable sourcing ensures its continued prominence in scientific and commercial discourse. Future research will likely uncover more innovative uses, solidifying its position as a valuable bioactive ingredient.